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Compound of Interest

Disodium 2,5-
Compound Name:
dihydroxyterephthalate

Cat. No.: B8492298

Disclaimer: No specific Safety Data Sheet (SDS) for Disodium 2,5-dihydroxyterephthalate
was found. The following safety recommendations are based on the available data for the
closely related compound, 2,5-Dihydroxyterephthalic acid. It is presumed that the hazardous
properties and handling requirements are similar.

Researchers, scientists, and drug development professionals must adhere to strict safety
protocols when handling Disodium 2,5-dihydroxyterephthalate. This document provides
essential guidance on personal protective equipment (PPE), safe handling procedures, and
disposal plans to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Disodium 2,5-dihydroxyterephthalate, based on the hazard profile of 2,5-
Dihydroxyterephthalic acid.
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Personal Protective

Body Part . Standard/Specification

Equipment
o Conforming to EN166 (EU) or

Safety glasses with side-

Eyes/Face ) OSHA 29 CFR 1910.133 (US)
shields or Goggles

[11[2]
Ski Protective gloves (e.g., Nitrile Inspected prior to use and
in

rubber)

disposed of properly[1]

Long-sleeved )
) To prevent skin contact[2][3]
clothing/Laboratory coat

Respiratory Dust mask or respirator

For large quantities or when

dust is generated[4]

Feet Closed-toe shoes

Standard laboratory practice

Operational Plan for Safe Handl

A systematic approach is crucial for minimizing risks asso
dihydroxyterephthalate.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical
dust particles.[1]

e Ensure that an eyewash station and safety shower are

ing

ciated with handling Disodium 2,5-

fume hood, to minimize inhalation of

readily accessible.[2]

» Keep the container tightly closed when not in use and store in a cool, dry place away from

incompatible materials.[1]

2. Handling the Compound:

» Avoid direct contact with skin, eyes, and clothing.[4]

e Do not breathe in dust.[1]
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Weigh and handle the solid material carefully to prevent the formation of dust.

After handling, wash hands thoroughly with soap and water.[5]

3. Accidental Release Measures:

In case of a spill, avoid generating dust.

Carefully sweep up the spilled solid and place it into a suitable, labeled container for
disposal.[1][2][3]

Ventilate the area of the spill.

Disposal Plan

Proper disposal of Disodium 2,5-dihydroxyterephthalate and any contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

o Unused Product: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[3] Consider dissolving the material in a combustible solvent and burning it in a
chemical incinerator equipped with an afterburner and scrubber.[1]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.

o Empty Containers: Treat empty containers as hazardous waste and dispose of them
accordingly.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of
Disodium 2,5-dihydroxyterephthalate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Disodium 2,5-dihydroxyterephthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8492298#personal-protective-equipment-for-
handling-disodium-2-5-dihydroxyterephthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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